Cas no 84255-24-3 (2,5-dimethyl-1H-imidazole-4-carboxylic acid)

• Product Name: 2,5-dimethyl-1H-imidazole-4-carboxylic acid
• CAS No: 84255-24-3
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• CID: 731657
• PubChem ID: 13684509
• Update Time: 2025-04-19

2,5-dimethyl-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethylimidazole-4-carboxylic acid
• 2,4-Dimethyl-1H-imidazole-5-carboxylic acid hydrochloride
• 2,5-Dimethyl-4-imidazolecarboxylic acid
• 2,5-dimethyl-1H-imidazole-4-carboxylic acid
• NS00038473
• 84255-24-3
• SCHEMBL3023228
• EN300-153922
• 2,4-dimethyl-1H-imidazole-5-carboxylic acid
• FT-0714553
• QVXKYDAPVGBFJJ-UHFFFAOYSA-N
• AKOS006289257
• CS-0456096
• 2,4-dimethyl-1H-imidazole-5-carboxylicacid
• MFCD08668292
• DTXSID30233187
• EINECS 282-571-8
• BS-36119
• AKOS022534356
• SCHEMBL8919174

• MDL： MFCD08668292
• Inchi： 1S/C6H8N2O2/c1-3-5(6(9)10)8-4(2)7-3/h1-2H3,(H,7,8)(H,9,10)
• InChI Key： QVXKYDAPVGBFJJ-UHFFFAOYSA-N
• SMILES： OC(C1=C(C)NC(C)=N1)=O

Computed Properties

• Exact Mass: 140.058577502g/mol
• Monoisotopic Mass: 140.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.321
• Boiling Point: 448.8°C at 760 mmHg
• Flash Point: 225.3°C
• Refractive Index: 1.581
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2,5-dimethyl-1H-imidazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles